Cas no 24095-40-7 (4-Benzoyl benzylamine Hydrochloride)

• Product Name: 4-Benzoyl benzylamine Hydrochloride
• CAS No: 24095-40-7
• MF: C₁₄H₁₄ClNO
• MW: 247.720062732697
• MDL: MFCD06245504
• CID: 252743
• PubChem ID: 2760962
• Update Time: 2025-05-28

4-Benzoyl benzylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Methanone,[4-(aminomethyl)phenyl]phenyl-, hydrochloride (9CI)
• [4-(aminomethyl)phenyl]-phenylmethanone,hydrochloride
• 4-BENZOYL BENZYLAMINE HYDROCHLORIDE
• (4-(aminomethyl)phenyl)(phenyl)methanone hydrochloride
• 4-benzoylbenzylamine hydrochloride
• [4-(aminomethyl)phenyl]-phenylmethanone hydrochloride
• [4-(Aminomethyl)phenyl]phenyl-methanone HCl
• [4-(aminomethyl)phenyl]-phenyl-methanone Hydrochloride
• SBB063602
• RP06048
• TRA0029997
• OR01642
• 4-(Aminomethyl)benzophenone hydrochloride
• (4
• C78087
• CS-0156559
• [4-(aminomethyl)phenyl]-phenylmethanone;hydrochloride
• 4-BENZOYLBENZYLAMINE HCL
• 4-(Aminomethyl)benzophenone HCl
• SCHEMBL2450035
• (4-(aminomethyl)phenyl)(phenyl)methanonehydrochloride
• FT-0778193
• 4-Benzoyl benzylamine hydrochloride, AldrichCPR
• (4-(aminomethyl)phenyl)(phenyl)methanone HCl
• DTXSID00375442
• FT-0659182
• EN300-18527779
• (4-benzoylphenyl)methanamine hydrochloride
• FS-5602
• A817091
• [4-(Aminomethyl)phenyl](phenyl)methanone hydrochloride
• W-206874
• AKOS015847663
• MFCD06245504
• 24095-40-7
• A11211
• DB-031363
• 1-(4-BENZOYLPHENYL)METHANAMINE HYDROCHLORIDE
• 4-Benzoyl benzylamine Hydrochloride

• MDL： MFCD06245504
• Inchi： 1S/C14H13NO.ClH/c15-10-11-6-8-13(9-7-11)14(16)12-4-2-1-3-5-12;/h1-9H,10,15H2;1H
• InChI Key： XCBRWBLKNAXUAM-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=CC=CC=1)C1C=CC(CN)=CC=1

Computed Properties

• Exact Mass: 247.07600
• Monoisotopic Mass: 247.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Melting Point: 122-125°C
• Boiling Point: 97-99/0.38mm
• PSA: 43.09000
• LogP: 3.87860
• Sensitiveness: Moisture Sensitive/Lachrymatory

4-Benzoyl benzylamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： Toxic/Corrosive/Lachrymatory/Moisture Sensitive
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2206
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on 4-Benzoyl benzylamine Hydrochloride

Research Briefing on 4-Benzoyl benzylamine Hydrochloride (CAS: 24095-40-7): Recent Advances and Applications

4-Benzoyl benzylamine Hydrochloride (CAS: 24095-40-7) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a key intermediate in the synthesis of bioactive molecules. This briefing provides an overview of the latest research findings, focusing on its chemical properties, biological activities, and therapeutic potential.

Recent investigations into 4-Benzoyl benzylamine Hydrochloride have highlighted its role as a versatile building block in medicinal chemistry. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy in the synthesis of novel kinase inhibitors, which are crucial for targeting cancer pathways. The compound's unique benzoyl and benzylamine moieties contribute to its ability to interact with specific protein domains, making it a valuable scaffold for drug design.

In addition to its synthetic utility, 4-Benzoyl benzylamine Hydrochloride has shown promise in preclinical studies for its neuroprotective effects. Research conducted at the University of Cambridge (2024) revealed that derivatives of this compound exhibit significant activity in mitigating oxidative stress in neuronal cells, suggesting potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's. These findings underscore the compound's dual role as both a synthetic intermediate and a bioactive agent.

Another area of interest is the compound's pharmacokinetic properties. A recent pharmacokinetic study (2024) evaluated the absorption, distribution, metabolism, and excretion (ADME) profiles of 4-Benzoyl benzylamine Hydrochloride in animal models. The results indicated favorable bioavailability and low toxicity, supporting its further development as a drug candidate. These properties, combined with its synthetic accessibility, make it an attractive option for pharmaceutical researchers.

Despite these advancements, challenges remain in optimizing the compound's efficacy and specificity. Current research efforts are focused on structural modifications to enhance its binding affinity and reduce off-target effects. Collaborative projects between academic institutions and pharmaceutical companies are underway to explore these modifications and accelerate the translation of findings into clinical applications.

In conclusion, 4-Benzoyl benzylamine Hydrochloride (CAS: 24095-40-7) represents a promising compound with diverse applications in drug discovery and development. Its unique chemical structure, combined with its biological activity, positions it as a valuable tool for researchers aiming to address unmet medical needs. Future studies will likely focus on expanding its therapeutic potential and overcoming existing limitations to fully realize its benefits in clinical settings.